Cas no 1314964-40-3 (1-Propanamine, 3-(ethyldimethylsilyl)-)

• Product Name: 1-Propanamine, 3-(ethyldimethylsilyl)-
• CAS No: 1314964-40-3
• MF: C₇H₁₉NSi
• MW: 145.317962884903
• CID: 5809733
• PubChem ID: 22348703
• Update Time: 2025-07-09

1-Propanamine, 3-(ethyldimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-(ethyldimethylsilyl)-
• SCHEMBL6283669
• 1314964-40-3
• (3-aminopropyl)(ethyl)dimethylsilane
• EN300-7607849
• AKOS006360634

• Inchi： 1S/C7H19NSi/c1-4-9(2,3)7-5-6-8/h4-8H2,1-3H3
• InChI Key： RZBLNAQTONJBQI-UHFFFAOYSA-N
• SMILES： C(N)CC[Si](CC)(C)C

Computed Properties

• Exact Mass: 145.128676145g/mol
• Monoisotopic Mass: 145.128676145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.791±0.06 g/cm3(Predicted)
• Boiling Point: 170.7±13.0 °C(Predicted)
• pka: 10.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on 1-Propanamine, 3-(ethyldimethylsilyl)-

1-Propanamine, 3-(ethyldimethylsilyl)-: A Comprehensive Overview

1-Propanamine, 3-(ethyldimethylsilyl)-, also known by its CAS number 1314964-40-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of propanamine, with a unique substituent at the third carbon atom—a ethyldimethylsilyl group. The presence of this silyl group imparts distinctive chemical properties, making it a valuable compound in various applications.

The structure of 1-Propanamine, 3-(ethyldimethylsilyl)- consists of a three-carbon chain with an amine group (-NH2) at one end and a bulky silyl group at the other. The silyl group, specifically ethyldimethylsilyl, is a silicon-based substituent that provides steric hindrance and electronic effects. These properties make the compound suitable for use in organometallic chemistry, catalysis, and as a precursor in the synthesis of advanced materials.

Recent studies have highlighted the potential of 1-Propanamine, 3-(ethyldimethylsilyl)- in the development of novel catalysts for industrial processes. Researchers have found that the silyl group enhances the stability and selectivity of catalysts in reactions such as olefin polymerization and hydrogenation. This advancement is particularly promising for the petrochemical industry, where efficient catalysts are crucial for optimizing production processes.

In addition to its catalytic applications, 1-Propanamine, 3-(ethyldimethylsilyl)- has shown potential in drug discovery. The compound's ability to act as a chiral auxiliary has been explored in asymmetric synthesis, enabling the production of enantiomerically pure compounds. This is significant in pharmaceutical research, where the stereochemistry of molecules plays a critical role in their efficacy and safety.

The synthesis of 1-Propanamine, 3-(ethyldimethylsilyl)- involves a multi-step process that typically begins with the preparation of the corresponding silane precursor. Recent advancements in silylation techniques have improved the efficiency and scalability of this process. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The physical properties of 1-Propanamine, 3-(ethyldimethylsilyl)-, including its melting point, boiling point, and solubility characteristics, are well-documented. These properties are essential for determining its suitability in various chemical processes. For example, its relatively high boiling point makes it suitable for high-temperature applications, while its solubility in common organic solvents facilitates its use in solution-based reactions.

In terms of safety considerations, handling 1-Propanamine, 3-(ethyldimethylsilyl)- requires adherence to standard laboratory protocols. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken to avoid exposure to skin or eyes. Storage recommendations include keeping the compound in a cool, dry place away from incompatible materials.

The demand for 1-Propanamine, 3-(ethyldimethylsilyl)- has been growing due to its versatility across multiple industries. Its role as both a building block for more complex molecules and a functional material highlights its importance in modern chemistry. As research continues to uncover new applications for this compound, it is expected to play an increasingly significant role in both academic and industrial settings.

In conclusion, 1-Propanamine, 3-(ethyldimethylsilyl)-, with its unique chemical structure and diverse applications, represents an important compound in contemporary chemistry. Its contributions to catalysis, drug discovery, and materials science underscore its value as both a research tool and an industrial product. As ongoing studies reveal new insights into its properties and potential uses, this compound is poised to remain at the forefront of chemical innovation.